Cas no 863594-62-1 (N-{4-(4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)sulfamoylphenyl}acetamide)

• Product Name: N-{4-(4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)sulfamoylphenyl}acetamide
• CAS No: 863594-62-1
• MF: C₂₀H₁₆N₄O₃S₂
• MW: 424.496041297913
• CID: 5989305
• PubChem ID: 16800829
• Update Time: 2025-10-21

N-{4-(4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)sulfamoylphenyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-{4-(4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)sulfamoylphenyl}acetamide
• N-(4-(N-(4-(thiazolo[5,4-b]pyridin-2-yl)phenyl)sulfamoyl)phenyl)acetamide
• Acetamide, N-[4-[[(4-thiazolo[5,4-b]pyridin-2-ylphenyl)amino]sulfonyl]phenyl]-
• AKOS024597065
• N-[4-[[4-([1,3]thiazolo[5,4-b]pyridin-2-yl)phenyl]sulfamoyl]phenyl]acetamide
• SR-01000140633-1
• N-{4-[(4-{[1,3]thiazolo[5,4-b]pyridin-2-yl}phenyl)sulfamoyl]phenyl}acetamide
• F0695-0031
• 863594-62-1
• SR-01000140633

• Inchi： 1S/C20H16N4O3S2/c1-13(25)22-15-8-10-17(11-9-15)29(26,27)24-16-6-4-14(5-7-16)19-23-18-3-2-12-21-20(18)28-19/h2-12,24H,1H3,(H,22,25)
• InChI Key： GNYWSCDWXLQGNT-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(S(NC2=CC=C(C3=NC4=CC=CN=C4S3)C=C2)(=O)=O)C=C1)(=O)C

Computed Properties

• Exact Mass: 424.06638273g/mol
• Monoisotopic Mass: 424.06638273g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 668
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 138Ų

Experimental Properties

• Density: 1.479±0.06 g/cm3(Predicted)
• pka: 7.78±0.10(Predicted)

Additional information on N-{4-(4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)sulfamoylphenyl}acetamide

Introduction to N-{4-(4-{1,3thiazolo[5,4-bpyridin-2-yl}phenyl)sulfamoylphenyl}acetamide (CAS No. 863594-62-1)

N-{4-(4-{1,3thiazolo[5,4-bpyridin-2-yl}phenyl)sulfamoylphenyl}acetamide, a compound with the CAS number 863594-62-1, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug discovery and therapeutic intervention. The intricate structure of this molecule, featuring a sulfamoyl group and a complex heterocyclic system, makes it a subject of intense interest for researchers exploring novel pharmacophores.

The molecular framework of N-{4-(4-{1,3thiazolo[5,4-bpyridin-2-yl}phenyl)sulfamoylphenyl}acetamide is characterized by its multifaceted interactions with biological targets. The presence of the 1,3-thiazole and bpyridine moieties introduces unique electronic and steric properties that can be leveraged to modulate biological pathways. Specifically, the sulfamoyl group plays a crucial role in mediating interactions with proteins and enzymes, making this compound a promising candidate for developing targeted therapies.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry. The 1,3-thiazole ring is known for its stability and ability to engage in hydrogen bonding, while the bpyridine moiety offers additional binding pockets for molecular recognition. These features make N-{4-(4-{1,3thiazolo[5,4-bpyridin-2-yl}phenyl)sulfamoylphenyl}acetamide an attractive scaffold for designing molecules with enhanced binding affinity and selectivity.

In the context of drug development, the sulfamoyl group is particularly noteworthy. Sulfonamides are widely recognized for their pharmacological activity across various therapeutic areas, including antimicrobial, anti-inflammatory, and anticancer applications. The incorporation of this moiety into N-{4-(4-{1,3thiazolo[5,4-bpyridin-2-yl}phenyl)sulfamoylphenyl}acetamide suggests potential therapeutic benefits that warrant further investigation.

The synthesis of this compound involves sophisticated organic transformations that highlight the synthetic prowess of modern chemistry. The construction of the 1,3-thiazole-bpyridine core requires precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to establish the necessary carbon-carbon bonds within the molecular framework.

Electrochemical studies on N-{4-(4-{1,3thiazolo[5,4-bpyridin-2-yl}phenyl)sulfamoylphenyl}acetamide have revealed intriguing insights into its electronic properties. The compound exhibits notable redox activity, which is attributed to the presence of electron-rich heterocycles. This redox behavior is not only relevant for understanding its reactivity but also suggests potential applications in electrochemical biosensors and energy storage devices.

The pharmacokinetic profile of N-{4-(4-{1,3thiazolo[5,4-bpyridin-2-yl}phenyl)sulfamoylphenyl}acetamide is another critical aspect that has been explored in recent research. Studies indicate that this compound exhibits favorable solubility and bioavailability parameters when administered orally or intravenously. These characteristics are essential for ensuring effective drug delivery and therapeutic efficacy.

In vitro assays have demonstrated that N-{4-(4-{1,3thiazolo[5,4-bpyridin-2-yl}phenyl)sulfamoylphenyl}acetamide interacts with several key biological targets. For instance, preliminary data suggest that it may inhibit the activity of certain enzymes involved in cancer progression. Additionally, its ability to modulate neurotransmitter receptors has been observed in preliminary experiments using neuronal cell lines.

The structural diversity offered by N-{4-(4-{1,3thiazolo[5,4-bpyridin-2-yl}phenyl)sulfamoylphenyl}acetamide has inspired researchers to explore derivatives with enhanced pharmacological properties. By modifying specific functional groups within the molecule， it may be possible to fine-tune its biological activity and expand its therapeutic applications.

The development of computational models has been instrumental in understanding the behavior of N-{4-(4-{1,3thiazolo[5,4-bpyridin-2-yl}phenyl)sulfamoylphenyl}acetamide at both molecular and cellular levels. These models provide valuable insights into how the compound interacts with biological targets and how these interactions influence its overall efficacy as a therapeutic agent.

The future prospects for N-{4-(4-{1,3thiazolo[5,4-bpyridin-2-yl}phenyl)sulfamoylphenyl}acetamide are promising given its unique structural features and potential therapeutic applications。 Further research is needed to fully elucidate its mechanism of action and optimize its pharmacokinetic properties。 Collaborative efforts between synthetic chemists， biochemists， and pharmacologists will be essential in realizing the full potential of this compound.